3-iodo-5-methoxy-4-[(4-methylbenzyl)oxy]benzonitrile

• IUPAC Name: 3-iodo-5-methoxy-4-[(4-methylphenyl)methoxy]benzonitrile
• InChI: InChI=1S/C16H14INO2/c1-11-3-5-12(6-4-11)10-20-16-14(17)7-13(9-18)8-15(16)19-2/h3-8H,10H2,1-2H3
• InChI Key: IPILERFYKOYGHW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)COC2=C(C=C(C=C2I)C#N)OC
• Molecular Formula: C16H14INO2
• Molecular Weight: 379.19 g/mol

Description

3-iodo-5-methoxy-4-[(4-methylbenzyl)oxy]benzonitrile, also known as IMB-5, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 3-iodo-5-methoxy-4-[(4-methylbenzyl)oxy]benzonitrile is not fully understood, but it is believed to involve the modulation of certain ion channels, particularly the transient receptor potential vanilloid 1 (TRPV1) channel and the voltage-gated sodium (Nav) channel. By modulating these channels, 3-iodo-5-methoxy-4-[(4-methylbenzyl)oxy]benzonitrile is able to affect the transmission of nerve impulses and the release of certain neurotransmitters, leading to its observed effects on pain, inflammation, and cancer cell growth.
Biochemical and Physiological Effects
3-iodo-5-methoxy-4-[(4-methylbenzyl)oxy]benzonitrile has been shown to exhibit a range of biochemical and physiological effects, including the inhibition of TRPV1 and Nav channels, the modulation of neurotransmitter release, and the inhibition of cancer cell growth. In animal studies, 3-iodo-5-methoxy-4-[(4-methylbenzyl)oxy]benzonitrile has been shown to exhibit anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of pain and inflammation. In addition, 3-iodo-5-methoxy-4-[(4-methylbenzyl)oxy]benzonitrile has been shown to inhibit the growth of certain cancer cells, making it a potential candidate for the development of new anticancer drugs.

Advantages and Limitations for Lab Experiments

One advantage of 3-iodo-5-methoxy-4-[(4-methylbenzyl)oxy]benzonitrile is its potential for use in the development of new drugs for the treatment of pain, inflammation, and cancer. Its ability to modulate ion channels and inhibit cancer cell growth makes it a promising candidate for further research. However, one limitation of 3-iodo-5-methoxy-4-[(4-methylbenzyl)oxy]benzonitrile is its relatively complex synthesis method, which may limit its availability for research purposes.

Future Directions

There are several potential future directions for research on 3-iodo-5-methoxy-4-[(4-methylbenzyl)oxy]benzonitrile. One area of interest is the development of new drugs based on 3-iodo-5-methoxy-4-[(4-methylbenzyl)oxy]benzonitrile for the treatment of pain, inflammation, and cancer. Another area of interest is the further exploration of its mechanism of action, particularly its effects on ion channels and neurotransmitter release. Additionally, further research is needed to determine the safety and efficacy of 3-iodo-5-methoxy-4-[(4-methylbenzyl)oxy]benzonitrile in humans, as well as its potential for use in combination with other drugs.

Synthesis Methods

3-iodo-5-methoxy-4-[(4-methylbenzyl)oxy]benzonitrile can be synthesized using a multi-step process involving the reaction of 3-iodo-5-methoxybenzene with 4-methylbenzyl chloride, followed by the reaction of the resulting intermediate with potassium cyanide and copper(I) iodide. The final product is obtained after purification using column chromatography.

Scientific Research Applications

3-iodo-5-methoxy-4-[(4-methylbenzyl)oxy]benzonitrile has been studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and cancer research. In medicinal chemistry, 3-iodo-5-methoxy-4-[(4-methylbenzyl)oxy]benzonitrile has been shown to exhibit anti-inflammatory and analgesic effects, making it a potential candidate for the development of new drugs for the treatment of pain and inflammation. In neuroscience, 3-iodo-5-methoxy-4-[(4-methylbenzyl)oxy]benzonitrile has been studied for its ability to modulate the activity of certain ion channels, which are important for the transmission of nerve impulses. In cancer research, 3-iodo-5-methoxy-4-[(4-methylbenzyl)oxy]benzonitrile has been shown to inhibit the growth of certain cancer cells, making it a potential candidate for the development of new anticancer drugs.